Cas no 16251-12-0 (Benzene,1-chloro-2-[(methylsulfonyl)methyl]-)

• Product Name: Benzene,1-chloro-2-[(methylsulfonyl)methyl]-
• CAS No: 16251-12-0
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 193377
• PubChem ID: 17908531
• Update Time: 2025-04-19

Benzene,1-chloro-2-[(methylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-[(methylsulfonyl)methyl]-
• 1-chloro-2-(methylsulfonylmethyl)benzene
• DS 72
• Sulfone,o-chlorobenzyl methyl (8CI)
• 16251-12-0
• Benzene. 1-chloro-2-((methylsulfonyl)methyl)-
• 1-Chloro-2-((methylsulfonyl)methyl)benzene
• Sulfone, o-chlorobenzyl methyl
• 1-Chloro-2-[(methanesulfonyl)methyl]benzene
• SS72Q675OP
• DTXSID50936704
• UNII-SS72Q675OP
• SCHEMBL513342
• DS-72
• o-Chlorobenzyl methyl sulfone
• Q27289363

• Inchi： 1S/C8H9ClO2S/c1-12(10,11)6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
• InChI Key： XJZVZKANNDOMRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(C)(=O)=O

Computed Properties

• Exact Mass: 204.00127
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14